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Compound of Interest

Compound Name: N-Fmoc-L-isoleucine-d10

Cat. No.: B15541374 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for N-Fmoc-L-isoleucine-
d10. The following safety and handling information is based on the available data for the non-

deuterated analog, N-Fmoc-L-isoleucine. It is imperative for researchers to handle all chemical

substances with care and to perform a thorough risk assessment before use.

This technical guide provides an in-depth overview of the safety and handling protocols for N-

Fmoc-L-isoleucine, which can be used as a reference for its deuterated counterpart, N-Fmoc-
L-isoleucine-d10. The information is compiled for researchers, scientists, and professionals in

drug development.

Hazard Identification and Classification
N-Fmoc-L-isoleucine is not classified as a hazardous substance or mixture according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS) and OSHA

Hazard Communication Standard (29 CFR 1910.1200).[1][2]

GHS Classification Summary
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Hazard Class Classification

Acute Toxicity Not classified

Skin Corrosion/Irritation Not classified

Serious Eye Damage/Irritation Not classified

Respiratory or Skin Sensitization Not classified

Germ Cell Mutagenicity Not classified

Carcinogenicity Not classified

Reproductive Toxicity Not classified

Specific Target Organ Toxicity (Single Exposure) Not classified

Specific Target Organ Toxicity (Repeated

Exposure)
Not classified

Aspiration Hazard Not classified

Data derived from SDS for N-Fmoc-L-isoleucine.

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Fmoc-L-isoleucine is provided

below.

Property Value

Appearance White to off-white crystalline powder

Molecular Formula C₂₁H₂₃NO₄

Molecular Weight 353.41 g/mol [1]

Melting Point 146 - 149 °C (294.8 - 300.2 °F)[3]

Solubility No data available

Stability
Stable under recommended storage

conditions[1]
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Toxicological Information
Comprehensive toxicological data for N-Fmoc-L-isoleucine is not available. The toxicological

properties have not been fully investigated.[1] Health effects are not well-known, and the

substance is not expected to be a significant health hazard under normal laboratory conditions.

Experimental Protocols: Safe Handling Workflow
While specific experimental protocols for toxicity testing are not available, a generalized

workflow for the safe handling of N-Fmoc-L-isoleucine powder in a laboratory setting is outlined

below. This workflow is based on standard laboratory practices and information gathered from

various safety data sheets.
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General Workflow for Safe Handling of N-Fmoc-L-isoleucine Powder

Preparation

Handling & Use

Cleanup & Disposal

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Safety Glasses)

Ensure Proper Ventilation
(Fume Hood or Ventilated Enclosure)

Weigh Compound in a Ventilated Area
Avoid Dust Formation

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Decontaminate Work Surfaces

Dispose of Waste in Accordance with
Local, State, and Federal Regulations

Remove PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling chemical powders.
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Exposure Controls and Personal Protection
To minimize potential exposure, the following personal protective equipment (PPE) and

engineering controls are recommended.

Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.[2]

Skin Protection Impervious gloves and a lab coat.[2]

Respiratory Protection

Not required under normal use with adequate

ventilation. If dust is generated, a NIOSH-

approved respirator may be necessary.

Recommendations based on SDS for N-Fmoc-L-isoleucine.

First-Aid Measures
In case of exposure, the following first-aid measures should be taken.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.[1][2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][2]
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First-aid measures are based on general chemical handling guidelines from the SDS for N-

Fmoc-L-isoleucine.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Handling and Storage Guidelines

Aspect Recommendation

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.[2]

Storage

Keep container tightly closed in a dry and well-

ventilated place. Recommended storage

temperature is 2-8°C.[1]

Incompatible Materials Strong oxidizing agents.[1]

Spills and Disposal
In the event of a spill, appropriate measures should be taken to contain and clean it up safely.

Spill and Disposal Procedures

Procedure Description

Spill Cleanup

Use personal protective equipment. Avoid dust

formation. Sweep up and shovel into a suitable,

closed container for disposal. Do not let the

product enter drains.[1]

Waste Disposal

Dispose of surplus and non-recyclable solutions

to a licensed disposal company. Dispose of

contaminated packaging as unused product.[1]
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Logical Relationship for Safety Assessment
The following diagram illustrates the logical flow for assessing the safety of a chemical

compound where specific data for the substance of interest is lacking.

Logical Flow for Safety Assessment of N-Fmoc-L-isoleucine-d10

N-Fmoc-L-isoleucine-d10

Search for Specific SDS

SDS Found?

Use Specific SDS Data

Yes

Search for Non-Deuterated Analog SDS
(N-Fmoc-L-isoleucine)

No

Analog SDS Found?

Use Analog Data with Disclaimer

Yes

Assume Hazardous and
Implement Strict Controls

No

Click to download full resolution via product page

Caption: Decision-making process for chemical safety assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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